Cas no 2320221-39-2 (4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine)

• Product Name: 4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine
• CAS No: 2320221-39-2
• MF: C₁₈H₂₃N₅O
• MW: 325.408123254776
• CID: 5329819
• Update Time: 2025-07-19

4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutyl-6-((1-(pyrimidin-2-yl)piperidin-4-yl)methoxy)pyrimidine
• 4-cyclobutyl-6-[(1-pyrimidin-2-ylpiperidin-4-yl)methoxy]pyrimidine
• 4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine

• Inchi： 1S/C18H23N5O/c1-3-15(4-1)16-11-17(22-13-21-16)24-12-14-5-9-23(10-6-14)18-19-7-2-8-20-18/h2,7-8,11,13-15H,1,3-6,9-10,12H2
• InChI Key： VUDKFFSVNKJIPZ-UHFFFAOYSA-N
• SMILES： O(C1=CC(C2CCC2)=NC=N1)CC1CCN(C2N=CC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 378
• XLogP3: 2.8
• Topological Polar Surface Area: 64

Additional information on 4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine

Research Briefing on 4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine (CAS: 2320221-39-2)

In recent years, the compound 4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine (CAS: 2320221-39-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine involves a multi-step process that ensures high yield and purity. Recent studies have optimized the synthetic route, incorporating novel catalysts and reaction conditions to enhance efficiency. The compound's structure, featuring a cyclobutyl group and a pyrimidine-piperidine moiety, is critical for its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's identity and purity.

Mechanistic studies have revealed that 4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine acts as a potent inhibitor of certain kinase enzymes, which play a pivotal role in cell signaling pathways. In vitro assays have demonstrated its high affinity and selectivity for target kinases, making it a valuable tool for studying these enzymes' functions. Furthermore, preclinical studies have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, which are essential for its development as a therapeutic agent.

Recent in vivo studies have explored the therapeutic potential of 4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine in various disease models. For instance, in oncology research, the compound has shown efficacy in inhibiting tumor growth in xenograft models, with minimal off-target effects. Additionally, its anti-inflammatory properties have been investigated in autoimmune disease models, where it has demonstrated the ability to modulate immune responses effectively. These findings underscore the compound's versatility and potential for treating a range of conditions.

Despite these promising results, challenges remain in the development of 4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine as a clinical candidate. Issues such as optimizing dosing regimens, minimizing potential side effects, and ensuring long-term safety need to be addressed. Ongoing research is focused on these aspects, with the aim of advancing the compound into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process.

In conclusion, 4-cyclobutyl-6-{1-(pyrimidin-2-yl)piperidin-4-ylmethoxy}pyrimidine represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its potent biological activity, make it a valuable molecule for further investigation. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and translating these findings into clinical applications.